Cas no 4675-64-3 (potassium hydrogen malate)

• Product Name: potassium hydrogen malate
• CAS No: 4675-64-3
• MF: C₄H₅KO₅
• MW: 172.177802801132
• CID: 85120
• PubChem ID: 23673645
• Update Time: 2025-04-18

potassium hydrogen malate Chemical and Physical Properties

Names and Identifiers

• potassium hydrogen malate
• Butanedioate, 2-hydroxy-, potassium salt (1:1)
• Malic acid, monopotassium salt
• potassium 3-carboxy-2-hydroxypropanoate
• UNII-51LY1256Y1
• SCHEMBL95332
• 4675-64-3
• potassium;2,4-dihydroxy-4-oxobutanoate
• monopotassium malate
• 51LY1256Y1
• EINECS 225-126-5

• Inchi： 1S/C4H6O5.K/c5-2(4(8)9)1-3(6)7;/h2,5H,1H2,(H,6,7)(H,8,9);/q;+1/p-1
• InChI Key： JZRVQGVITBCZDB-UHFFFAOYSA-M
• SMILES： [K+].OC(C(=O)[O-])CC(=O)O

Computed Properties

• Exact Mass: 171.97735
• Monoisotopic Mass: 171.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7A^2

Experimental Properties

• Boiling Point: 306.4°Cat760mmHg
• Flash Point: 153.4°C
• PSA: 97.66
• LogP: -3.76280